POLOXAMER 105 BENZOATE
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Poloxamer 105 Benzoate is a synthetic compound that belongs to the family of poloxamers, which are block copolymers composed of ethylene oxide and propylene oxide. Specifically, Poloxamer 105 Benzoate is an ester formed from Poloxamer 105 and benzoic acid. The structure of poloxamers allows them to exhibit both hydrophilic and hydrophobic properties, making them effective surfactants and emulsifying agents in various applications, particularly in cosmetics and pharmaceuticals .
As a surfactant, Poloxamer 105 Benzoate functions by reducing the surface tension of liquids, facilitating the mixing of oil and water. This property is essential in formulations such as creams, lotions, and cleansing products, where it helps to stabilize emulsions and enhance product performance .
The formation of Poloxamer 105 Benzoate involves a chemical reaction between Poloxamer 105 and benzoic acid. This esterification process typically occurs under controlled conditions, allowing for the precise manipulation of molecular weights and ratios of the ethylene oxide and propylene oxide components. The general reaction can be represented as follows:
This reaction underscores the transformation of the hydroxyl groups present in Poloxamer 105 into ester linkages with benzoic acid, resulting in a compound that retains the surfactant properties of its parent poloxamer while also incorporating the characteristics of benzoic acid .
Poloxamer 105 Benzoate exhibits several biological activities attributed to its surfactant properties. It has been shown to enhance the solubility and bioavailability of poorly soluble drugs by forming micelles in aqueous environments. This property is particularly beneficial in drug delivery systems where efficient encapsulation of hydrophobic drugs is required
Poloxamer 105 Benzoate finds applications across various fields: The synthesis of Poloxamer 105 Benzoate typically involves a two-step process: Research on Poloxamer 105 Benzoate's interactions indicates its potential to enhance the efficacy of other active ingredients in formulations. For example, it has been shown to improve the stability and activity of antimicrobial agents by preventing protein aggregation and enhancing solubility . Additionally, studies suggest that poloxamers can modulate cellular responses during wound healing by influencing inflammation pathways and promoting cell migration . Poloxamer 105 Benzoate shares similarities with other poloxamers but has unique characteristics that differentiate it from them: While all these compounds share a common structural basis as block copolymers with surfactant properties, Poloxamer 105 Benzoate's unique esterification with benzoic acid imparts specific functionalities that make it particularly suitable for cosmetic applications where mildness and emulsification are critical
Compound Name Structure Type Unique Features Poloxamer 188 Triblock copolymer Known for excellent solubilizing properties; widely used in drug delivery systems. Poloxamer 407 Triblock copolymer Forms thermoreversible gels; used in tissue engineering applications. Poloxamine 1107 Tetra-block copolymer Offers enhanced stability for proteins; effective in preventing aggregation during formulation processes.
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